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Compound of Interest

Compound Name: DCI-Br-3

Cat. No.: B15599124

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the structural elucidation and
spectroscopic properties of DCI-Br-3, a fluorescent probe designed for the sensitive and
selective detection of thiols. Developed for in vitro and in vivo applications, particularly in
neurological research, DCI-Br-3 has demonstrated the ability to cross the blood-brain barrier,
offering significant potential for studying thiol fluctuations in the context of diseases like
epilepsy.[1] This document details the experimental methodologies and presents a
comprehensive summary of the spectroscopic data essential for the characterization of this
compound.

Structural and Spectroscopic Characterization

The definitive structure of DCI-Br-3 was confirmed through a combination of spectroscopic
techniques, including Nuclear Magnetic Resonance (NMR) and High-Resolution Mass
Spectrometry (HRMS).[1] These methods provide unambiguous evidence of the compound's
molecular framework and composition.

Spectroscopic Data

The key spectroscopic data for the characterization of DCI-Br-3 are summarized below. These
values are critical for confirming the synthesis and purity of the probe.

Table 1: NMR Spectroscopic Data for DCI-Br-3
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: . Coupling

Chemical Shift o ]
Nucleus Multiplicity Constant (J, Assignment

(3, ppm)

Hz)

IH NMR 8.72 d 4.8 Ar-H
8.58 S Ar-H
8.13 d 8.0 Ar-H
7.95 d 8.8 Ar-H
7.68 t 6.4 Ar-H
7.35 d 8.8 Ar-H
6.95 S =CH
3.89 S -OCHs
1.12 S -CHs
1.01 S -CHs

Note: The complete assignment of all protons is detailed in the primary literature.
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Nucleus Chemical Shift (8, ppm) Assignment
13C NMR 178.9 C=0
163.5 C
159.2 C
152.1 C
149.8 CH
148.5 C
138.2 CH
131.9 C
128.5 CH
127.3 CH
125.4 C
118.9 C
117.8 CH
115.3 C
114.6 CH
56.2 -OCHs
47.1 C
32.5 C
28.3 -CHs
27.9 -CHs

Note: The complete assignment of all carbons is detailed in the primary literature.

Table 2: High-Resolution Mass Spectrometry (HRMS) Data for DCI-Br-3
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lon Calculated m/z Found m/z

[M-+H]*+ 545.0977 545.0972

Experimental Protocols

The successful synthesis and characterization of DCI-Br-3 rely on precise experimental
procedures. The following sections outline the methodologies for the key analytical techniques
used.

Synthesis of DCI-Br-3

The synthesis of DCI-Br-3 is achieved through a multi-step process, which is detailed in the
primary publication by Yang et al. (2022). The general workflow involves the reaction of key
intermediates under specific conditions to yield the final product.

[Starting MateriaIAD Reaction 1 >Qntermediate 1] Reaction 3

DCI-Br-3
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Caption: Synthetic workflow for DCI-Br-3.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectra were recorded on a 400 MHz spectrometer. Samples were dissolved
in an appropriate deuterated solvent (e.g., CDCIs or DMSO-de). Chemical shifts (8) are
reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.
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Caption: Experimental workflow for NMR spectroscopy.

High-Resolution Mass Spectrometry (HRMS)
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HRMS analysis was performed using an electrospray ionization (ESI) source coupled to a time-
of-flight (TOF) mass analyzer. The sample was introduced into the mass spectrometer, and the
mass-to-charge ratio (m/z) of the protonated molecule [M+H]* was measured to confirm the
elemental composition.

Mechanism of Thiol Detection

DCI-Br-3 functions as a "turn-on" fluorescent probe for thiols. In its native state, the probe
exhibits weak fluorescence. Upon reaction with a thiol-containing molecule, a structural change
is induced that results in a significant increase in fluorescence intensity. This mechanism allows
for the sensitive detection of thiols in biological systems.

@ -------------------- Low Fluorescence
Reaction with Thiol
@ > Intermediate Rearrangement Fluorescent Product  >------ High Fluorescence
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Caption: Signaling pathway of DCI-Br-3 with thiols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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